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Compound of Interest

Compound Name: 2,3-Dimethylbenzoyl chloride

Cat. No.: B1305120

An In-depth Technical Guide to 2,3-
Dimethylbenzoyl chloride

This technical guide provides a comprehensive overview of 2,3-Dimethylbenzoyl chloride,
including its chemical properties, synthesis, analytical methods, and potential applications. This
document is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Core Chemical and Physical Properties

2,3-Dimethylbenzoyl chloride is an acyl chloride derivative of benzoic acid. Its chemical
structure and key properties are summarized below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1305120?utm_src=pdf-interest
https://www.benchchem.com/product/b1305120?utm_src=pdf-body
https://www.benchchem.com/product/b1305120?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1305120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Reference
CAS Number 21900-46-9 [1]
Molecular Formula CoHoCIO [1]
Molecular Weight 168.62 g/mol [1]
Synonyms 2,3-dimethylbenzene-1- 2]

carbonyl chloride

Purity Specification

>98% (by GC)

[2]

Moisture Content

<0.5%

[2]

Monoisotopic Mass

168.0341926 Da

[3]

Synthesis of 2,3-Dimethylbenzoyl chloride

A common method for the synthesis of 2,3-Dimethylbenzoyl chloride is through the reaction

of 2,3-dimethylbenzoic acid with thionyl chloride.

Experimental Protocol

The following protocol describes a laboratory-scale synthesis of 2,3-Dimethylbenzoyl

chloride[4]:

e Reactants:

o 2,3-dimethylbenzoic acid (35.0 g, 233 mmol)

o Thionyl chloride (45.0 g, 378 mmol)

o Dry benzene (80 ml)

e Procedure:

1. Combine 2,3-dimethylbenzoic acid and dry benzene in a suitable reaction vessel.

2. Add thionyl chloride to the mixture.
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3. Heat the mixture to reflux temperature and maintain for five hours.

4. After the reaction is complete, cool the mixture to room temperature.

5. Filter the mixture to remove any solid byproducts.

6. Evaporate the solvent (benzene) and excess thionyl chloride under reduced pressure.

7. The resulting product is 2,3-Dimethylbenzoyl chloride (36.0 g, 92% yield) as an oil.
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Synthesis workflow for 2,3-Dimethylbenzoyl chloride.

Analytical and Quality Control Methods

To ensure the purity and identity of 2,3-Dimethylbenzoyl chloride, a variety of analytical
techniques can be employed.

Experimental Protocols

o Gas Chromatography (GC): As indicated by supplier specifications, GC is a primary method
for determining the purity of 2,3-Dimethylbenzoyl chloride[2]. A typical method would
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involve dissolving a known amount of the compound in a suitable solvent and injecting it into
a GC equipped with a flame ionization detector (FID). The percentage purity is calculated by
comparing the peak area of the analyte to the total peak area of all components.

High-Performance Liquid Chromatography (HPLC): For related compounds like benzyl
chloride, HPLC methods have been developed to identify and quantify impurities[5]. A
reverse-phase HPLC method using a C18 column with a suitable mobile phase (e.g., a
mixture of acetonitrile and water) and UV detection can be adapted for 2,3-Dimethylbenzoyl
chloride.

Spectroscopic Analysis:

o Nuclear Magnetic Resonance (NMR):13C NMR spectra can be used to confirm the carbon
skeleton of the molecule. Spectral data for 2,3-Dimethylbenzoyl chloride is available
from various databases|3].

o Infrared (IR) Spectroscopy: Attenuated Total Reflectance (ATR)-IR spectroscopy is useful
for identifying the characteristic functional groups, particularly the carbonyl (C=0) stretch
of the acyl chloride. The spectrum for 2,3-Dimethylbenzoyl chloride has been
characterized using instruments such as the Bruker Tensor 27 FT-IR[3].

o Raman Spectroscopy: FT-Raman spectroscopy provides complementary vibrational
information to IR and can be used for structural confirmation[3].
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General quality control workflow for a chemical reagent.

Applications in Research and Drug Development

While specific biological signaling pathways for 2,3-Dimethylbenzoyl chloride are not
extensively documented, its role as a chemical intermediate is significant. Benzoyl chlorides, in
general, are crucial reagents in organic synthesis.

 Intermediate in Organic Synthesis: 2,3-Dimethylbenzoyl chloride serves as a versatile
building block. The reactive acyl chloride group allows for the facile introduction of the 2,3-
dimethylbenzoyl moiety into various molecules through reactions with nucleophiles such as

alcohols, amines, and phenols.
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e Pharmaceutical and Agrochemical Research: Isomers and derivatives of dimethylbenzoyl
chloride are used in the synthesis of pharmaceuticals and agrochemicals. For instance, 3,5-
Dimethylbenzoyl chloride is an intermediate in the production of insecticides and can be
used in the development of photosensitive materials[6][7]. It is plausible that 2,3-
Dimethylbenzoyl chloride is utilized in similar research and development contexts for
creating novel compounds with potential biological activity.

Safety Information

2,3-Dimethylbenzoyl chloride is a hazardous chemical and should be handled with
appropriate safety precautions.

¢ GHS Classification: According to the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS), it is classified as a substance that causes severe skin burns
and eye damage[3].

e Handling: Use personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat. All handling should be performed in a well-ventilated fume
hood.

o Storage: Store in a cool, dry place away from moisture, as it can react with water. Keep the
container tightly sealed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.semanticscholar.org/paper/Analysis-of-residual-products-in-benzyl-chloride-of-Prieto-Blanco-L%C3%B3pez%E2%80%90Mah%C3%ADa/9ebf51f228051b90d61fbf9b77031f2c37c58926
https://www.semanticscholar.org/paper/Analysis-of-residual-products-in-benzyl-chloride-of-Prieto-Blanco-L%C3%B3pez%E2%80%90Mah%C3%ADa/9ebf51f228051b90d61fbf9b77031f2c37c58926
https://www.semanticscholar.org/paper/Analysis-of-residual-products-in-benzyl-chloride-of-Prieto-Blanco-L%C3%B3pez%E2%80%90Mah%C3%ADa/9ebf51f228051b90d61fbf9b77031f2c37c58926
https://www.nbinno.com/article/pesticide-intermediates/applications-3-5-dimethylbenzoyl-chloride-specialty-chemicals-ev
https://patents.google.com/patent/CN109851492A/en
https://patents.google.com/patent/CN109851492A/en
https://www.benchchem.com/product/b1305120#2-3-dimethylbenzoyl-chloride-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1305120#2-3-dimethylbenzoyl-chloride-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1305120#2-3-dimethylbenzoyl-chloride-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1305120#2-3-dimethylbenzoyl-chloride-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1305120?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1305120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

